Gold, isotope of mass 200
Overview
Description
Gold-200 is a radioactive isotope of gold with the symbol 200 Au. It has a mass number of 200, consisting of 79 protons and 121 neutrons. This isotope is known for its relatively short half-life of approximately 48.4 minutes . Gold-200 is primarily used in scientific research due to its unique properties and behavior in various chemical reactions.
Preparation Methods
Synthetic Routes and Reaction Conditions: Gold-200 is typically produced through neutron activation of platinum-200. This process involves bombarding platinum-200 with neutrons, resulting in the formation of gold-200 through a nuclear reaction. The reaction conditions require a neutron source, such as a nuclear reactor, and precise control over the neutron flux to ensure the desired isotope is produced .
Industrial Production Methods: Industrial production of gold-200 is limited due to its short half-life and specialized applications. It is generally produced in small quantities for research purposes. The production process involves the irradiation of platinum-200 targets in a nuclear reactor, followed by chemical separation to isolate the gold-200 isotope .
Chemical Reactions Analysis
Types of Reactions: Gold-200 undergoes various chemical reactions, including:
Oxidation: Gold-200 can be oxidized to form gold(III) compounds, such as gold(III) chloride (AuCl3).
Reduction: Gold-200 can be reduced to its metallic form using reducing agents like sodium borohydride.
Substitution: Gold-200 can participate in substitution reactions, where ligands in gold complexes are replaced by other ligands.
Common Reagents and Conditions:
Oxidation: Chlorine gas or hydrochloric acid can be used to oxidize gold-200 to gold(III) chloride.
Reduction: Sodium borohydride or hydrogen gas can be used as reducing agents to convert gold-200 compounds to metallic gold.
Substitution: Ligands such as thiolates, phosphines, and cyanides are commonly used in substitution reactions involving gold-200.
Major Products Formed:
Oxidation: Gold(III) chloride (AuCl3)
Reduction: Metallic gold (Au)
Substitution: Various gold complexes, such as gold(I) thiolate and gold(I) phosphine complexes.
Scientific Research Applications
Medical Applications
1.1 Cancer Therapy
Recent studies have highlighted the effectiveness of gold nanoparticles, including those derived from gold isotopes, in cancer treatment. Research indicates that larger star-shaped gold nanoparticles are more effective against cancer cells compared to their smaller counterparts. This is attributed to their ability to penetrate cell membranes more effectively and induce oxidative stress leading to apoptosis (programmed cell death) in cancer cells .
1.2 Imaging and Diagnostics
Gold isotopes are also utilized in imaging techniques such as computed tomography (CT) and positron emission tomography (PET). Their high atomic number makes them excellent contrast agents, enhancing the visibility of tissues and abnormalities during imaging procedures. The ability to bind to specific biomolecules allows for targeted imaging, improving diagnostic accuracy .
1.3 Drug Delivery Systems
Gold nanoparticles serve as carriers for drug delivery systems due to their biocompatibility and ease of functionalization. They can encapsulate therapeutic agents and release them in a controlled manner at targeted sites within the body, thereby minimizing side effects and enhancing treatment efficacy .
Nanotechnology Applications
2.1 Biosensors
Gold nanoparticles are widely used in biosensors for detecting biomolecules due to their unique optical properties. When conjugated with specific antibodies or DNA sequences, they can provide sensitive detection of pathogens or biomarkers associated with diseases . The changes in the absorption spectra of gold nanoparticles upon binding with target molecules allow for quantitative analysis, making them valuable tools in clinical diagnostics.
2.2 Photothermal Therapy
In photothermal therapy, gold nanoparticles absorb light and convert it into heat, selectively destroying cancer cells while sparing surrounding healthy tissue. This method leverages the unique optical properties of gold isotopes, making them effective agents for localized cancer treatment .
Materials Science Applications
3.1 Catalysis
Gold isotopes have been studied for their catalytic properties in various chemical reactions, particularly in oxidation reactions. Their ability to facilitate reactions at lower temperatures makes them ideal candidates for green chemistry applications .
3.2 Electronic Components
The unique electrical properties of gold isotopes make them suitable for use in electronic components such as sensors and conductive inks. Their stability and conductivity enhance the performance of electronic devices .
Case Studies
Mechanism of Action
The mechanism of action of gold-200 in biological systems involves its interaction with cellular components. Gold-200 can bind to proteins and enzymes, affecting their function. It can also interact with nucleic acids, potentially causing DNA damage. The radioactive decay of gold-200 releases beta particles, which can induce cellular damage and apoptosis .
Molecular Targets and Pathways:
Proteins and Enzymes: Gold-200 can inhibit the activity of enzymes such as acid phosphatase and beta-glucuronidase.
DNA: Gold-200 can cause DNA strand breaks and mutations through its radioactive decay
Comparison with Similar Compounds
Gold-200 can be compared with other gold isotopes and compounds, such as:
Gold-198: Another radioactive isotope of gold with a longer half-life of 2.7 days, used in brachytherapy for cancer treatment.
Gold-199: A radioactive isotope with a half-life of 3.14 days, used in diagnostic imaging.
Gold(I) Compounds: Such as gold(I) thiolate, used in the treatment of rheumatoid arthritis.
Gold(III) Compounds: Such as gold(III) chloride, used in catalysis and materials science
Uniqueness of Gold-200: Gold-200’s short half-life and specific decay properties make it particularly useful for short-term studies and applications where rapid decay is advantageous. Its unique behavior in chemical reactions and biological systems distinguishes it from other gold isotopes and compounds .
Biological Activity
Gold, particularly in the form of nanoparticles (AuNPs), has garnered significant attention in biomedical research due to its unique properties and potential applications. This article focuses on the biological activity of gold, specifically the isotope with a mass of 200, exploring its antibacterial properties, interactions with cellular systems, and implications for medical applications.
Overview of Gold Isotope Mass 200
Gold-200 is a stable isotope of gold that may exhibit similar biological behaviors as other forms of gold, particularly in nanoparticle form. Research has shown that gold nanoparticles can interact with biological systems in various ways, influencing cellular processes and exhibiting therapeutic potential.
Antibacterial Activity
Recent studies have highlighted the antibacterial properties of gold nanoparticles synthesized from natural sources. For instance, one study synthesized gold nanoparticles using panchagavya (PG) and evaluated their antibacterial activity against several pathogens:
| Pathogen | Zone of Inhibition (mm) |
|---|---|
| Klebsiella pneumoniae | 17.12 ± 0.14 |
| Escherichia coli | Not specified |
| Bacillus subtilis | 11.42 ± 0.58 |
The results indicated strong antibacterial activity against Gram-negative bacteria and moderate activity against Gram-positive bacteria, suggesting that PG-AuNPs could be effective in combating antibiotic resistance .
Cellular Interactions and Toxicity
Gold nanoparticles also exhibit notable effects on cellular viability and morphology. A study involving functionalized gold nanoparticles demonstrated that they could significantly alter the metabolic activity and viability of HeLa and SH-SY5Y cell cultures. The findings included:
- Cell Morphology Changes : Cells became round and detached, indicating cytotoxic effects.
- Toxicity Levels : The study reported significant damage at concentrations ranging from 0.17 to 350 μM, with smaller nanoparticles (16 nm) causing more pronounced damage compared to larger ones .
Furthermore, the interaction of gold nanoparticles with cellular components can lead to oxidative stress, apoptosis, or necrosis through reactive oxygen species (ROS) generation. For instance, glucose-capped gold nanoparticles induced necrosis in HeLa cells after prolonged exposure .
Case Studies on Therapeutic Applications
Gold nanoparticles have been explored for various therapeutic applications, particularly in cancer treatment:
- Targeted Drug Delivery : Gold nanoparticles serve as carriers for drugs targeting specific cancer cells. Studies have shown enhanced uptake rates when functionalized with specific ligands, leading to improved tumor suppression capabilities .
- Imaging and Diagnostics : Their unique optical properties allow for effective bioimaging techniques, aiding in the detection of cancer cells and other biological markers .
Summary of Biological Effects
The biological effects of gold isotopes, particularly in nanoparticle form, can be summarized as follows:
| Property | Effect |
|---|---|
| Antibacterial Activity | Strong against Gram-negative bacteria; moderate against Gram-positive bacteria |
| Cellular Viability | Significant toxicity observed at higher concentrations; induces apoptosis/necrosis |
| Drug Delivery | Enhanced targeting and accumulation in tumor tissues |
| Imaging Capabilities | Effective for bioimaging and diagnostics |
Properties
CAS No. |
20091-45-6 |
|---|---|
Molecular Formula |
Au |
Molecular Weight |
199.9708 g/mol |
IUPAC Name |
gold-200 |
InChI |
InChI=1S/Au/i1+3 |
InChI Key |
PCHJSUWPFVWCPO-AKLPVKDBSA-N |
Isomeric SMILES |
[200Au] |
Canonical SMILES |
[Au] |
Origin of Product |
United States |
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